2-Aminobenzofuran-3-carbonitrile

• IUPAC Name: 2-amino-1-benzofuran-3-carbonitrile
• InChI: InChI=1S/C9H6N2O/c10-5-7-6-3-1-2-4-8(6)12-9(7)11/h1-4H,11H2
• InChI Key: KWXRZPAKTZJXNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)N)C#N
• Molecular Formula: C9H6N2O
• Molecular Weight: 158.16 g/mol

Description

2-Aminobenzofuran-3-carbonitrile is a chemical compound with the molecular formula C9H6N2O. It is a useful research chemical.

Synthesis Analysis

The synthesis of 2-Aminobenzofuran-3-carbonitrile can be achieved through electrochemical methods. Green syntheses of two different series of new benzofuran derivatives were carried out by anodic oxidation of 4,4′-biphenol (4BP) in the presence of some CH-acid compounds (malononitrile, methyl cyanoacetate and ethyl cyanoacetate) as nucleophiles by controlling the potential during electrolysis. Another method involves the base-mediated [3 + 2] annulation of N-phenoxy amides with gem-difluoroalkenes.

Molecular Structure Analysis

The molecular structure of 2-Aminobenzofuran-3-carbonitrile consists of 9 carbon atoms, 6 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom. The average mass is 158.157 Da and the monoisotopic mass is 158.048019 Da.

Chemical Reactions Analysis

The CH-acid compounds participate in a Michael-like addition reaction with the electrochemically generated diphenyl-p-quinone (DPQ), converting it to the corresponding products depending on the applied electrode potential or current density.

Scientific Research Applications

Quantum Chemical Calculations

2-Aminobenzofuran-3-carbonitrile and its derivatives have been studied for their quantum chemical properties. For example, Oturak et al. (2017) conducted experimental and quantum chemical calculations of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile to understand its electronic structure and reactivity (Oturak et al., 2017).

Synthesis of Complex Compounds

The synthesis of complex chemical compounds using 2-aminobenzofuran-3-carbonitrile derivatives has been a subject of research. El-Kashef et al. (2007) described the conversion of a similar compound into pyrrolobenzo[b]thieno[1,4]diazepines (El-Kashef et al., 2007).

Catalytic Synthesis

Peng et al. (2021) presented an efficient one-pot synthesis of 6,9-dihydrofuro[3,2-f]quinoline-8-carbonitrile derivatives using catalyst-free conditions, demonstrating the versatility of 2-aminobenzofuran derivatives in chemical synthesis (Peng et al., 2021).

Antibacterial Activity Studies

Uzun et al. (2019) investigated the antibacterial activity of 2-amino-4-(4-nitrophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile, indicating potential medicinal applications of such compounds (Uzun et al., 2019).

Synthesis of Dihydrobenzoimidazolo Pyrimidines

Reddy et al. (2014) developed a simple and green procedure for the preparation of 2-amino-4-substituted-1,4-dihydrobenzolo[4,5]imidazolo[1,2-a]pyrimidine-3-carbonitriles, showcasing the environmental benefits of using 2-aminobenzofuran derivatives in synthesis (Reddy et al., 2014).

Safety and Hazards

While specific safety and hazard information for 2-Aminobenzofuran-3-carbonitrile is not available, it’s important to handle all chemical compounds with care. Always use appropriate personal protective equipment and follow safe laboratory practices.

Future Directions

The future directions of 2-Aminobenzofuran-3-carbonitrile research could involve further exploration of its synthesis methods and potential applications. As a research chemical, it may have potential uses in various scientific studies.